2-{bicyclo[2.2.1]heptan-2-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid, Mixture of diastereomers

• IUPAC Name: 2-(2-bicyclo[2.2.1]heptanyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• InChI: InChI=1S/C14H23NO4/c1-14(2,3)19-13(18)15-11(12(16)17)10-7-8-4-5-9(10)6-8/h8-11H,4-7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key: OJSPXNIKKISMPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1CC2CCC1C2)C(=O)O
• Molecular Formula: C14H23NO4
• Molecular Weight: 269.34 g/mol
• CAS No.: 182292-11-1

Description

2-{bicyclo[2.2.1]heptan-2-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid, Mixture of diastereomers is a useful research compound. Its molecular formula is C14H23NO4 and its molecular weight is 269.341. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Piperazine-2,5-diones

The Ugi reaction involving N-tert-butoxycarbonyl-protected α-amino acids has been utilized to synthesize diastereomerically pure, racemic piperazine-2,5-diones. This method leverages microwave-assisted cyclization in acetic acid, showcasing the chemical versatility of bicyclic compounds in preparing complex molecular architectures (Nikulnikov, Krasavin, & Shumsky, 2010).

NMR Study of Diastereoisomerism

In-depth NMR spectroscopy has been used to study the diastereoisomerism of 2-(1-aminoethyl)bicyclo[2.2.1]heptane derivatives. This research provides valuable insights into the structural and electronic properties of bicyclic compounds, highlighting the impact of substituents on chemical shifts and diastereomeric configurations (Tandura et al., 2001).

Fully Alicyclic Polyimides

The synthesis of fully alicyclic polyimides from bicyclo[2.2.1]heptane derivatives demonstrates the application of these compounds in material science. These polyimides exhibit promising properties for applications in electronics and coatings, underlining the utility of bicyclic structures in developing new polymeric materials (Matsumoto, 2001).

Enantiomerically Pure Building Blocks

The preparation of enantiomerically pure bicyclic ketones showcases the application of these compounds in the total synthesis of complex natural products. These building blocks are crucial for synthesizing terpenoids and other biologically active molecules, demonstrating the role of bicyclic compounds in medicinal chemistry (Yu, 2005).

Synthesis of Stereoisomers

Research on the synthesis of all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid highlights the synthetic flexibility of bicyclic compounds. This work is significant for the development of novel amino acids and peptides, illustrating the application of bicyclic structures in peptidomimetic chemistry (Bakonyi et al., 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.